Cas no 53184-82-0 (4-(1-methylethyl)-3-phenyl-1,2,3-oxadiazol-3-ium-5-olate)

• Product name: 4-(1-methylethyl)-3-phenyl-1,2,3-oxadiazol-3-ium-5-olate
• CAS No: 53184-82-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1580999
• PubChem ID: 3040950

4-(1-methylethyl)-3-phenyl-1,2,3-oxadiazol-3-ium-5-olate Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylethyl)-3-phenyl-1,2,3-oxadiazol-3-ium-5-olate
• 3-phenyl-4-propan-2-yloxadiazol-3-ium-5-olate
• Sydnone, 4-(1-methylethyl)-3-phenyl-
• N-(Phenyl)-C-(isopropyl)-sydnon
• 4-Isopropyl-3-phenylsydnone
• DTXSID50201242
• Sydnone, 4-isopropyl-3-phenyl-
• 53184-82-0
• N-(Phenyl)-C-(isopropyl)-sydnon [German]
• SCHEMBL10899528

• Inchi： InChI=1S/C11H12N2O2/c1-8(2)10-11(14)15-12-13(10)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： AHGHATWVADBICH-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(ON=[N+]1C2=CC=CC=C2)[O-]

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 52.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives